Cas no 5921-83-5 (HEPTAN-3-YLACETATE)

• Product Name: HEPTAN-3-YLACETATE
• CAS No: 5921-83-5
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 949833
• PubChem ID: 329830671
• Update Time: 2026-04-29

HEPTAN-3-YLACETATE Chemical and Physical Properties

Names and Identifiers

• HEPTAN-3-YLACETATE
• 3-Heptanol, acetate
• 3-heptyl acetate
• Acetic acid, hept-3-yl ester

• MDL： MFCD28404775
• Inchi： InChI=1S/C9H18O2/c1-4-6-7-9(5-2)11-8(3)10/h9H,4-7H2,1-3H3
• InChI Key： QICIMADZMWGDTQ-UHFFFAOYSA-N
• SMILES： CCCCC(CC)OC(=O)C

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.8625
• Melting Point: -50.2°C (estimate)
• Boiling Point: 183.34°C (estimate)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• Refractive Index: n/D 1.410
• PSA: 26.3
• FEMA: 3980 | (+/-)-HEPTAN-3-YL ACETATE
• Vapor Pressure: 0.8625

HEPTAN-3-YLACETATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P370+P378
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on HEPTAN-3-YLACETATE

Recent Advances in the Study of HEPTAN-3-YLACETATE (5921-83-5) in Chemical and Biomedical Research

HEPTAN-3-YLACETATE (CAS: 5921-83-5) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the chemical and biomedical fields. This ester, known for its fruity aroma, has been traditionally used in flavor and fragrance industries. However, emerging research has highlighted its broader utility in pharmaceutical formulations, drug delivery systems, and as a precursor in synthetic chemistry. This research brief aims to summarize the latest findings related to HEPTAN-3-YLACETATE, focusing on its chemical properties, biological activities, and industrial applications.

Recent studies have explored the synthesis and optimization of HEPTAN-3-YLACETATE, with particular emphasis on green chemistry approaches. A 2023 study published in the Journal of Chemical Technology and Biotechnology demonstrated a novel enzymatic synthesis method using lipases, which significantly improved yield and reduced environmental impact compared to traditional chemical synthesis. The study reported a yield of 92% under mild conditions, highlighting the potential for scalable and sustainable production. Additionally, the research identified key parameters, such as solvent choice and enzyme immobilization, that influence the efficiency of the process.

In the biomedical realm, HEPTAN-3-YLACETATE has shown promise as an excipient in drug formulations. A 2022 study in the International Journal of Pharmaceutics investigated its role as a permeation enhancer for transdermal drug delivery. The results indicated that HEPTAN-3-YLACETATE significantly improved the skin penetration of model drugs, such as diclofenac, by disrupting the lipid bilayer structure of the stratum corneum. This finding opens new avenues for developing non-invasive drug delivery systems, particularly for chronic pain management and dermatological treatments.

Furthermore, the compound's antimicrobial properties have been a subject of recent investigation. A 2023 paper in Applied Microbiology and Biotechnology reported that HEPTAN-3-YLACETATE exhibited moderate antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus. The study suggested that the compound's mechanism of action involves membrane disruption, making it a potential candidate for developing novel antimicrobial agents. However, further research is needed to evaluate its efficacy against a broader range of pathogens and to assess its safety profile.

From an industrial perspective, HEPTAN-3-YLACETATE continues to be a valuable ingredient in the flavor and fragrance sector. A market analysis report published in 2023 by Chemical & Engineering News highlighted its growing demand in natural and synthetic flavor formulations, driven by consumer preferences for clean-label products. The report also noted advancements in extraction techniques, such as supercritical CO₂ extraction, which have improved the purity and sensory properties of HEPTAN-3-YLACETATE for commercial use.

In conclusion, HEPTAN-3-YLACETATE (5921-83-5) represents a versatile compound with expanding applications in chemical synthesis, pharmaceuticals, and industrial products. Recent research underscores its potential in green chemistry, drug delivery, and antimicrobial therapy, while also reaffirming its traditional role in flavors and fragrances. Future studies should focus on optimizing its production processes, elucidating its biological mechanisms, and exploring novel applications to fully harness its capabilities. This brief serves as a valuable resource for researchers and industry professionals seeking to stay abreast of developments related to this multifaceted compound.